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Compound of Interest

Compound Name: Cdk4-IN-2

Cat. No.: B12391035 Get Quote

Technical Support Center: Cdk4-IN-2
Welcome to the technical support center for Cdk4-IN-2. This resource provides troubleshooting

guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug

development professionals in overcoming common challenges during their experiments with

this inhibitor, particularly concerning its solubility in cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is Cdk4-IN-2 and what is its mechanism of action?

Cdk4-IN-2 is a potent and specific small molecule inhibitor of Cyclin-Dependent Kinase 4

(CDK4) and Cyclin-Dependent Kinase 6 (CDK6)[1][2][3]. These kinases are key regulators of

the cell cycle, specifically promoting the transition from the G1 phase to the S phase[4]. By

inhibiting CDK4 and CDK6, Cdk4-IN-2 can arrest the cell cycle at the G1/S checkpoint. The

primary mechanism involves preventing the phosphorylation of the Retinoblastoma (Rb)

protein. Hypo-phosphorylated Rb remains bound to the E2F transcription factor, thereby

blocking the expression of genes required for DNA replication and cell cycle progression[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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